Cas no 22191-30-6 (2H-1,4-Benzothiazine-3(4H)-thione)
22191-30-6 structure
Product Name:2H-1,4-Benzothiazine-3(4H)-thione
2H-1,4-Benzothiazine-3(4H)-thione Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzothiazine-3(4H)-thione
- 4H-1,4-benzothiazine-3-thione
- MFCD02082224
- MLS001007153
- HMS1646G21
- 3,4-dihydro-2H-1,4-benzothiazine-3-thione
- SMR000352411
- 12N-331S
- AO-476/42169340
- NCGC00246017-01
- CHEMBL1489650
- AQWCHSYEHJCCNU-UHFFFAOYSA-N
- EU-0029991
- HMS2738F17
- AKOS001036212
- SCHEMBL88687
- 22191-30-6
- DTXSID30176727
- Z56784709
-
- Inchi： 1S/C8H7NS2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
- InChI Key： AQWCHSYEHJCCNU-UHFFFAOYSA-N
- SMILES： S1CC(NC2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 181.00211
- Monoisotopic Mass: 181.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 69.4Ų
Experimental Properties
- Density: 1.38
- Boiling Point: 290.8°C at 760 mmHg
- Flash Point: 129.7°C
- Refractive Index: 1.739
- PSA: 12.03
2H-1,4-Benzothiazine-3(4H)-thione Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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